Cas no 898776-58-4 (ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE)

• Product Name: ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE
• CAS No: 898776-58-4
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD07700160
• CID: 878253
• PubChem ID: 24727461
• Update Time: 2025-09-21

ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(1-OXO-2-PHENYLETHYL)BENZOATE
• ethyl 3-(2-phenylacetyl)benzoate
• MFCD07700160
• Ethyl 3-(phenylacetyl)benzoate
• DTXSID20645679
• ETHYL3-(1-OXO-2-PHENYLETHYL)BENZOATE
• AKOS016023014
• 898776-58-4

• MDL： MFCD07700160
• Inchi： 1S/C17H16O3/c1-2-20-17(19)15-10-6-9-14(12-15)16(18)11-13-7-4-3-5-8-13/h3-10,12H,2,11H2,1H3
• InChI Key： XUAXKZOVMDQSLV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)C(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.28870